Cas no 50606-32-1 (Butyl piperazine-1-carboxylate)

• Product Name: Butyl piperazine-1-carboxylate
• CAS No: 50606-32-1
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 364528
• PubChem ID: 21963126
• Update Time: 2025-04-19

Butyl piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Butyl piperazine-1-carboxylate
• 1-butyloxycarbonylpiperazine
• 1-Piperazinecarboxylic acid, butyl ester
• N-(n-butoxycarbonyl)piperazine
• N-butoxycarbonylpiperazine
• butoxycarbonylpiperazine
• N-butoxycarbonylpiperizine
• 1-butoxycarbonylpiperazine
• N-butoxycarbonyl-piperazine
• 1-butoxycarbonyl-piperazine
• N -butoxycarbonyl-piperazine
• N-butyloxycarbonyl-piperazine
• butyl 1-piperazinecarboxylate
• AILAQOYFPLQIFN-UHFFFAOYSA-N
• Butan-1-yl 1-piperazinecarboxylate
• 6975AB
• piperazine-1-carboxyli
• O11706
• SCHEMBL17017
• piperazine-1-carboxylic acid butyl ester
• DTXSID50620873
• AKOS016007049
• MFCD18431655
• A913272
• 50606-32-1
• DS-16092
• Butylpiperazine-1-carboxylate
• CS-0152094
• DB-342508

• MDL： MFCD18431655
• Inchi： 1S/C9H18N2O2/c1-2-3-8-13-9(12)11-6-4-10-5-7-11/h10H,2-8H2,1H3
• InChI Key： AILAQOYFPLQIFN-UHFFFAOYSA-N
• SMILES： O(CCCC)C(N1CCNCC1)=O

Computed Properties

• Exact Mass: 186.13694
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 0.7

Experimental Properties

• PSA: 41.57
• LogP: 1.09500

Butyl piperazine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338